Cas no 138716-56-0 (2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile)

• Product Name: 2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile
• CAS No: 138716-56-0
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 192790
• PubChem ID: 19991824
• Update Time: 2025-05-20

2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile
• 2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)-acrylonitrile
• 2-(2,4-dichlorobenzoyl)-3-(dimethylamino)prop-2-enenitrile
• 2-[(Dimethylamino)methylene]-3-oxo-3-(2,4-dichlorophenyl)propanenitrile
• Benzenepropanenitrile,2,4-dichloro-a-[(dimethylamino)methylene]-b-oxo-
• 2,4-Dichloro-alpha-[(Dimethylamino)Methylene]-beta-Oxo-Benzenepropanenitrile
• SCHEMBL4468677
• (E)-2-(2,4-dichlorobenzoyl)-3-(dimethylamino)prop-2-enenitrile
• 138716-56-0
• A807424
• Benzenepropanenitrile, 2,4-dichloro-alpha-[(dimethylamino)methylene]-beta-oxo-

• MDL： MFCD05864661
• Inchi： 1S/C12H10Cl2N2O/c1-16(2)7-8(6-15)12(17)10-4-3-9(13)5-11(10)14/h3-5,7H,1-2H3/b8-7+
• InChI Key： YZCIMQOXZWNHSQ-BQYQJAHWSA-N
• SMILES： ClC1C=C(C=CC=1C(/C(/C#N)=C/N(C)C)=O)Cl

Computed Properties

• Exact Mass: 268.01700
• Monoisotopic Mass: 268.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.223
• Boiling Point: 331.5°Cat760mmHg
• Flash Point: 154.3°C
• Refractive Index: 1.579
• PSA: 44.10000
• LogP: 3.14518

2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile

Compound CAS No. 138716-56-0: 2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile

2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile is a complex organic compound with the CAS registry number 138716-56-0. This compound belongs to the class of acrylonitriles, which are widely studied in various fields of chemistry due to their unique properties and potential applications. The molecule consists of a benzoyl group substituted with two chlorine atoms at the 2 and 4 positions, a dimethylamino group, and an acrylonitrile moiety. The combination of these functional groups makes this compound a versatile building block in organic synthesis.

The structure of 2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile is characterized by its conjugated system, which includes the acrylonitrile unit and the aromatic benzene ring. This conjugation plays a significant role in the compound's electronic properties, making it an interesting candidate for studies in electrochemistry and optoelectronics. Recent research has focused on understanding the influence of substituents on the electronic properties of similar compounds, providing valuable insights into their potential applications in materials science.

In terms of synthesis, 2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile can be prepared through various routes, including nucleophilic substitution and condensation reactions. One common method involves the reaction of 2,4-dichlorobenzoyl chloride with a suitable amine derivative in the presence of a base. The dimethylamino group can be introduced via alkylation or through the use of preformed dimethylamine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

The applications of 2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile are diverse and span multiple disciplines. In materials science, this compound has been explored as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to undergo polymerization under specific conditions makes it a valuable monomer for producing materials with tailored mechanical and thermal properties. Additionally, the compound has shown promise in drug delivery systems due to its ability to form stable complexes with certain bioactive molecules.

In pharmacology, 2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile has been investigated as a potential lead compound for drug development. Its structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have focused on modifying the substituents on the benzene ring to enhance bioavailability and selectivity. These modifications have led to compounds with improved pharmacokinetic profiles and reduced toxicity.

The environmental impact of 2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile is another area of active research. As concerns about sustainability grow, there is increasing interest in understanding how such compounds behave in natural ecosystems. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, reducing its persistence in the environment. However, further research is needed to fully assess its long-term effects on aquatic and terrestrial ecosystems.

In conclusion, CAS No. 138716-56-0 (2-(2,4-Dichlorobenzoyl)-3-(dimethylamino)acrylonitrile) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables applications in materials science, pharmacology, and environmental chemistry. Ongoing research continues to uncover new insights into its properties and behavior, paving the way for innovative uses in both academic and industrial settings.